Cas no 1095038-51-9 (4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide)
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
-
- Inchi: 1S/C10H14N2O2S/c1-12(9-4-5-9)15(13,14)10-6-2-8(11)3-7-10/h2-3,6-7,9H,4-5,11H2,1H3
- InChI Key: UZCSDFNQKQIYPQ-UHFFFAOYSA-N
- SMILES: C1(S(N(C2CC2)C)(=O)=O)=CC=C(N)C=C1
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A631418-25mg |
4-Amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 25mg |
$ 50.00 | 2022-05-31 | ||
| TRC | A631418-50mg |
4-Amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 50mg |
$ 95.00 | 2022-05-31 | ||
| TRC | A631418-250mg |
4-Amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 250mg |
$ 320.00 | 2022-05-31 | ||
| Enamine | EN300-69375-0.05g |
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-69375-0.1g |
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-69375-0.25g |
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-69375-0.5g |
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-69375-1.0g |
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-69375-2.5g |
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-69375-5.0g |
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide |
1095038-51-9 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
Recent Advances in the Study of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide (CAS: 1095038-51-9)
The compound 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide (CAS: 1095038-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative is being explored for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have highlighted its unique chemical properties and biological activity, making it a promising candidate for further investigation.
A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide on carbonic anhydrase isoforms. The research demonstrated that this compound exhibits selective inhibition against CA IX and CA XII, which are overexpressed in various cancer types. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of these enzymes, providing valuable insights for the design of more potent inhibitors.
Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers explored the antimicrobial properties of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide. The compound showed notable activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial folate biosynthesis, suggesting potential applications in addressing antibiotic resistance.
Pharmacokinetic studies of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide have also advanced significantly. A recent preclinical investigation published in European Journal of Pharmaceutical Sciences (2024) reported favorable absorption and distribution profiles in rodent models, with particular accumulation observed in tumor tissues. This property, combined with its selective enzyme inhibition, positions the compound as a potential theranostic agent for cancer management.
The synthetic routes to 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide have been optimized in recent work, as detailed in Organic Process Research & Development (2023). Researchers developed a more efficient three-step synthesis starting from commercially available 4-nitrobenzenesulfonyl chloride, achieving higher yields and purity while reducing environmental impact through green chemistry approaches.
Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to develop analogs of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide with improved pharmacological properties. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that modifications to the cyclopropyl moiety may enhance both potency and selectivity for specific biological targets.
In conclusion, 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide (CAS: 1095038-51-9) represents a versatile scaffold with multiple potential therapeutic applications. The recent research highlights its value as both a pharmacological tool and a lead compound for drug development. Future studies will likely focus on clinical translation of these findings and exploration of additional biological targets for this promising sulfonamide derivative.
1095038-51-9 (4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)